Cas no 1050208-17-7 (Piperazine, 1-(9H-fluoren-9-yl)-, hydrochloride (1:1))

• Product Name: Piperazine, 1-(9H-fluoren-9-yl)-, hydrochloride (1:1)
• CAS No: 1050208-17-7
• MF: C₁₇H₁₉ClN₂
• MW: 286.799163103104
• MDL: MFCD07626531
• CID: 5195926
• Update Time: 2026-03-05

Piperazine, 1-(9H-fluoren-9-yl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-(9H-fluoren-9-yl)-, hydrochloride (1:1)

• MDL： MFCD07626531
• Inchi： 1S/C17H18N2.ClH/c1-3-7-15-13(5-1)14-6-2-4-8-16(14)17(15)19-11-9-18-10-12-19;/h1-8,17-18H,9-12H2;1H
• InChI Key： MOUXPZAAXIRZOC-UHFFFAOYSA-N
• SMILES： C1(N2CCNCC2)C2=CC=CC=C2C2=CC=CC=C12.Cl

Additional information on Piperazine, 1-(9H-fluoren-9-yl)-, hydrochloride (1:1)

Piperazine, 1-(9H-fluoren-9-yl)-, hydrochloride (1:1)

Piperazine, 1-(9H-fluoren-9-yl)-, hydrochloride (1:1) is a compound with the CAS registry number 1050208-17-7. This compound is a derivative of piperazine, a six-membered ring containing two nitrogen atoms at positions 1 and 4. The fluorenyl group attached to the piperazine ring introduces unique electronic and steric properties, making this compound highly versatile in various chemical and pharmaceutical applications.

The structure of Piperazine, 1-(9H-fluoren-9-yl)-, hydrochloride (1:1) consists of a piperazine core with a fluorenyl substituent at the 1-position. The fluorenyl group is a tricyclic aromatic system composed of two benzene rings fused to a cyclopentene ring. This arrangement imparts significant aromatic stability and conjugation to the molecule. The hydrochloride salt form ensures the compound is in its protonated state, which is often preferred for solubility and stability in aqueous environments.

Recent studies have highlighted the potential of Piperazine, 1-(9H-fluoren-9-yl)-, hydrochloride (1:1) in drug discovery and materials science. In the field of medicinal chemistry, this compound has been explored as a building block for constructing bioactive molecules with enhanced pharmacokinetic profiles. Its ability to form stable amine salts makes it an attractive candidate for synthesizing drugs with improved solubility and bioavailability.

In materials science, the fluorenyl-piperazine derivative has been investigated for its role in creating advanced materials such as organic semiconductors and light-emitting polymers. The conjugated system of the fluorenyl group facilitates efficient charge transport, which is critical for applications in optoelectronic devices. Researchers have reported promising results in using this compound as a precursor for synthesizing high-performance organic light-emitting diodes (OLEDs).

The synthesis of Piperazine, 1-(9H-fluoren-9-yl)-, hydrochloride (1:1) typically involves nucleophilic substitution or coupling reactions. One common approach is the reaction of piperazine with a fluorenylmethanol derivative under basic conditions, followed by acidification to form the hydrochloride salt. This method ensures high yield and purity, making it suitable for large-scale production.

One of the most recent advancements involving this compound is its use in click chemistry reactions. Click chemistry relies on highly efficient and selective reactions to assemble complex molecules from simple building blocks. The fluorenyl-piperazine derivative has been employed as a reactive module in copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions, enabling the rapid construction of diverse libraries of bioactive compounds.

Moreover, Piperazine, 1-(9H-fluoren-9-yl)-, hydrochloride (1:1) has shown potential in catalysis applications. Its nitrogen-rich structure can act as a coordinating site for metal ions, making it a promising ligand for transition metal catalysts in organic synthesis. Recent studies have demonstrated its effectiveness in asymmetric catalysis and enantioselective reactions.

In conclusion, Piperazine, 1-(9H-fluoren-9-yl)-, hydrochloride (1:1) is a multifaceted compound with significant implications across various scientific disciplines. Its unique chemical properties and versatile reactivity make it an invaluable tool in drug discovery, materials science, and catalysis. As research continues to uncover new applications for this compound, its role in advancing modern chemistry will undoubtedly grow.